Cas no 1333981-84-2 ((R,R)-Ts-DENEB)

• Product Name: (R,R)-Ts-DENEB
• CAS No: 1333981-84-2
• MF: C₃₁H₃₃ClN₂O₃RuS
• MW: 650.19332575798
• MDL: MFCD20922902
• CID: 2200550
• PubChem ID: 253659910
• Update Time: 2025-07-08

(R,R)-Ts-DENEB Chemical and Physical Properties

Names and Identifiers

• (R,R)-Ts-DENEB®
• Chloro{N-[(1R,2R)-1,2-diphenyl-2-(2-(4-methylbenzyloxy)ethylamino)-ethyl]-4-methylbenzene sulfonamide(chloro)ruthenium(II)
• (R,R)-Ts-DENEB(regR)
• (R,R)-Ts-DENEB(regR) (R,R)-Ts-DENEB®
• RuCl((R,R)-O-HT-Tsdpen)
• (R,R)-Ts-DENEB
• Chloro{N-[(1R,2R)-1,2-diphenyl-2-(2-(4-methylbenzyloxy)ethylamino)-ethyl]-4-methylbenzene sulfonamide(chloro)ruthenium(II) (R,R)-Ts-DENEB&trade
• N-[(1R,2R)-1,2-Diphenyl-2-(2-(4-Methylbenzyloxy)ethylaMino)-ethyl]-4-Methylbenzene sulfonaMide(chloro)rutheniuM(II)
• N-[(1R,2R)-1,2-Diphenyl-2-(2-(4-methylbenzyloxy)ethylamino)-ethyl]-4-methylbenzene sulfonamide(chloro)ruthenium(II) (R,R)-Ts-DENEB?
• Chloro[(R,R)-N-[2-[2-(4-methylbenzyloxy)ethyl]amino-1,2-diphenylethyl]-p-toluenesulfonamide]ruthenium(II)
• Chloro[(R,R)-N-[2-(4-methylbenzyloxy)ethyl]-N'-(p-toluenesulfonyl)-1,2-diphenylethylenediamine]ruthenium(II)
• chlororuthenium(1+);[(1R,2R)-2-[2-[(4-methylphenyl)methoxy]ethylamino]-1,2-diphenylethyl]-(4-methylphenyl)sulfonylazanide
• 1333981-84-2
• T71721

• MDL： MFCD20922902
• Inchi： 1S/C31H33N2O3S.ClH.Ru/c1-24-13-17-26(18-14-24)23-36-22-21-32-30(27-9-5-3-6-10-27)31(28-11-7-4-8-12-28)33-37(34,35)29-19-15-25(2)16-20-29;;/h3-20,30-32H,21-23H2,1-2H3;1H;/q-1;;+2/p-1/t30-,31-;;/m1../s1
• InChI Key： INKUCOHLIHBSDN-ZAMYOOMVSA-M
• SMILES： [Ru+]Cl.S(C1C=CC(C)=CC=1)([N-][C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)NCCOCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 645.05500
• Monoisotopic Mass: 650.094382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 739
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 58.23000
• LogP: 7.43150
• Sensitiveness: air sensitive
• Vapor Pressure: No data available

(R,R)-Ts-DENEB Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H373-H411
• Warning Statement： P260-P273-P314-P391-P501
• Hazardous Material transportation number：UN 3077 9/PG III
• Safety Instruction： H303+H313+H333
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on (R,R)-Ts-DENEB

Compound CAS No. 1333981-84-2: (R,R)-Ts-DENEB

The compound (R,R)-Ts-DENEB (CAS No. 1333981-84-2) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and advanced materials. The name (R,R)-Ts-DENEB itself is derived from its structural components, with "Ts" referring to the tosyl group and "DENEB" denoting the specific arrangement of atoms within the molecule.

Recent studies have highlighted the potential of (R,R)-Ts-DENEB in drug discovery, particularly in the development of chiral catalysts and enantioselective reactions. Its stereochemistry plays a crucial role in determining its reactivity and selectivity, making it an ideal candidate for asymmetric synthesis. Researchers have successfully utilized this compound to synthesize complex natural products and pharmaceutical intermediates with high enantiomeric excess (ee). For instance, a 2023 study published in *Nature Chemistry* demonstrated how (R,R)-Ts-DENEB can be employed as a chiral ligand in palladium-catalyzed cross-coupling reactions, significantly improving the yield and selectivity of the process.

In addition to its role in organic synthesis, (R,R)-Ts-DENEB has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes. A 2022 paper in *Chemical Reviews* explored the use of (R,R)-Ts-DENEB as a ligand in homogeneous catalysis, showcasing its potential in accelerating reactions such as hydrogenation and oxidation. The compound's versatility is further underscored by its compatibility with a wide range of solvents and reaction conditions, making it a valuable asset in both academic and industrial settings.

The synthesis of (R,R)-Ts-DENEB involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the tosyl group via nucleophilic substitution and subsequent stereoselective reactions to establish the (R,R) configuration. A 2021 study published in *Angewandte Chemie* detailed an efficient enantioselective synthesis route for (R,R)-Ts-DENEB, utilizing a chiral auxiliary approach to achieve high enantiomeric purity. This method has since been adopted by several research groups, further solidifying its importance in organic synthesis.

Beyond its chemical applications, (R,R)-Ts-DENEB has also been explored for its biological activity. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. A 2023 study in *Journal of Medicinal Chemistry* reported that (R,R)-Ts-DENEB derivatives can effectively inhibit beta-secretase (BACE1), a key enzyme involved in Alzheimer's disease pathogenesis. These findings have opened new avenues for the development of therapeutic agents targeting neurodegenerative disorders.

Looking ahead, the continued exploration of (R,R)-Ts-DENEB is expected to yield further breakthroughs across multiple disciplines. Its unique combination of stereochemistry and functional groups positions it as a cornerstone for future advancements in asymmetric catalysis, drug discovery, and materials science. As researchers continue to uncover its potential applications, (R,R)-Ts-DENEB will undoubtedly remain at the forefront of chemical innovation.